Cas no 28114-87-6 (Spiro[3.3]heptane-2-carboxylic acid)

• Product Name: Spiro[3.3]heptane-2-carboxylic acid
• CAS No: 28114-87-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD19228416
• CID: 1089497
• PubChem ID: 20320775
• Update Time: 2025-05-23

Spiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxylic acid
• Spiro<3.3>heptan-2-carbonsaeure
• PB24445
• CS-0048687
• MFCD19228416
• DB-092092
• 28114-87-6
• AS-37787
• EN300-115445
• Spiro[3.3]heptane-2-carboxylicacid
• AKOS006375856
• A876786
• SCHEMBL11636846
• F2147-1657
• FUQHLUSGMOSPRQ-UHFFFAOYSA-N
• DTXSID10605186
• AMY34247
• SY098470
• spiro[3.3]heptane-2-carboxylic

• MDL： MFCD19228416
• Inchi： 1S/C8H12O2/c9-7(10)6-4-8(5-6)2-1-3-8/h6H,1-5H2,(H,9,10)
• InChI Key： FUQHLUSGMOSPRQ-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CCC2)C1)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 25 °C
• Boiling Point: 256.8±8.0 °C(Predicted)

Spiro[3.3]heptane-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Spiro[3.3]heptane-2-carboxylic acid

Professional Introduction to Spiro[3.3]heptane-2-carboxylic Acid (CAS No. 28114-87-6)

Spiro[3.3]heptane-2-carboxylic acid, a compound with the chemical identifier CAS No. 28114-87-6, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This spirocyclic compound, characterized by its fused ring system, presents a fascinating subject of study for researchers exploring novel synthetic pathways and pharmacological effects.

The molecular structure of Spiro[3.3]heptane-2-carboxylic acid consists of two cyclohexane rings connected by a carbonyl group, forming a spiro configuration. This distinctive arrangement imparts distinct steric and electronic characteristics to the molecule, making it a valuable scaffold for medicinal chemistry investigations. The presence of a carboxylic acid functional group at the 2-position enhances its reactivity, enabling diverse derivatization strategies that can be tailored for specific biological targets.

In recent years, the interest in spirocyclic compounds has surged due to their potential to exhibit enhanced binding affinity and selectivity in drug design. Studies have demonstrated that spiro structures can lead to more rigid and stable molecular frameworks, which are advantageous for interactions with biological macromolecules. The< strong>Spiro[3.3]heptane-2-carboxylic acid derivative has been explored as a key intermediate in the synthesis of various pharmacologically active molecules, including those targeting neurological disorders and inflammatory conditions.

One of the most compelling aspects of Spiro[3.3]heptane-2-carboxylic acid is its versatility in serving as a building block for more complex scaffolds. Researchers have leveraged its core structure to develop novel inhibitors and modulators of enzymes involved in metabolic pathways. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for metabolic syndromes, highlighting its therapeutic relevance.

The synthesis of Spiro[3.3]heptane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences with moderate yields, but advances in catalytic techniques have improved the efficiency of these processes. Recent innovations in organometallic chemistry have enabled more streamlined routes to this compound, reducing the reliance on hazardous reagents and enhancing scalability.

The pharmacological profile of derivatives derived from Spiro[3.3]heptane-2-carboxylic acid has been extensively studied in academic and industrial settings. Preclinical data suggest that certain analogs exhibit significant anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. These findings have opened new avenues for developing treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biomedical applications, Spiro[3.3]heptane-2-carboxylic acid has found utility in materials science research. Its unique molecular architecture makes it a candidate for designing advanced polymers with tailored mechanical and thermal properties. Researchers are exploring its incorporation into smart materials that can respond to environmental stimuli, such as temperature or pH changes, opening up possibilities for applications in sensors and actuators.

The future prospects for Spiro[3.3]heptane-2-carboxylic acid are promising, with ongoing research aimed at uncovering new synthetic methodologies and expanding its pharmacological applications. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel therapeutics and advanced materials based on this versatile compound.